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For researchers and scientists at the forefront of renewable energy, the composition of

perovskite solar cells (PSCs) is a critical factor in pushing the boundaries of efficiency and

stability. Among the various additives used to enhance PSC performance, methylamine
hydrobromide (MABr) and methylamine hydrochloride (MACl) have emerged as key players.

This guide provides an objective comparison of their performance, supported by experimental

data, to aid in the selection of the optimal precursor for specific research and development

needs.

At a Glance: MABr vs. MACl in PSC Performance
The choice between methylamine hydrobromide and methylamine hydrochloride as an

additive in perovskite solar cells significantly impacts the photovoltaic performance and stability

of the resulting devices. While both can contribute to improved film quality, they influence the

perovskite crystallization process and final device characteristics in distinct ways.

Methylamine hydrochloride (MACl) has been extensively reported to enhance the crystallinity of

perovskite films, leading to larger grain sizes and a reduction in defect densities.[1] This

improvement in film morphology is a key factor in achieving high power conversion efficiencies

(PCEs), with several studies reporting PCEs exceeding 23%.[2][3] MACl is often used to

promote the formation of a stable perovskite phase and can lead to devices with excellent

open-circuit voltage (Voc) and fill factor (FF).[2]
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On the other hand, methylamine hydrobromide (MABr) is frequently employed in mixed-

halide perovskite formulations to tune the material's bandgap. The incorporation of bromide can

widen the bandgap, which can be advantageous in certain device architectures, such as

tandem solar cells. While perhaps not leading to the same top-tier efficiencies as MACl in

single-junction cells, MABr plays a crucial role in enhancing the stability of perovskite films.

Bromide-containing perovskites have demonstrated improved resistance to moisture and

thermal stress compared to their pure iodide counterparts.[4][5]

Quantitative Performance Comparison
The following table summarizes the key performance metrics of perovskite solar cells

fabricated with MABr and MACl as additives, based on data from various studies. It is important

to note that direct head-to-head comparisons in a single standardized cell architecture are

limited in the available literature, and thus these values are drawn from different optimized

systems.

Performance Metric
Methylamine
Hydrobromide (MABr)

Methylamine
Hydrochloride (MACl)

Power Conversion Efficiency

(PCE)

Up to 16.57% (in FAPbI3-

FAPbBr3 system)
Up to 23.61%

Open-Circuit Voltage (Voc)
~1.017 V (in FAPbI3-MAPbBr3

system)
Up to 1.11 V

Short-Circuit Current Density

(Jsc)

~22.196 mA/cm2 (in FAPbI3-

MAPbBr3 system)
Up to 23.93 mA/cm2

Fill Factor (FF)
~72.18% (in FAPbI3-MAPbBr3

system)
Up to 82.66%

Reported Stability
Enhances thermal and

moisture stability.
Can improve photostability.

Experimental Insights and Methodologies
The fabrication of high-performance PSCs is highly sensitive to the experimental protocol.

Below are detailed methodologies for incorporating MABr and MACl into perovskite solar cells,
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as adapted from published research.

Experimental Protocol for MACl-based Perovskite Solar
Cells
This protocol describes the fabrication of a high-efficiency perovskite solar cell using a MACl

additive.

Substrate Preparation: Fluorine-doped tin oxide (FTO) coated glass substrates are

sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and

isopropanol.

Electron Transport Layer (ETL) Deposition: A compact layer of TiO2 is deposited on the FTO

substrate by spin-coating a precursor solution, followed by annealing. A mesoporous TiO2

layer is then spin-coated on top of the compact layer and sintered.

Perovskite Precursor Solution Preparation: A stock solution is prepared by dissolving

formamidinium iodide (FAI), lead iodide (PbI2), and MABr in a mixed solvent of

dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). To this, a specific molar

percentage of MACl is added.[2]

Perovskite Film Deposition: The perovskite precursor solution containing MACl is spin-

coated onto the mesoporous TiO2 layer. An anti-solvent is often dripped onto the spinning

substrate to induce rapid crystallization. The film is then annealed at a specific temperature

to form the final perovskite layer.[6]

Hole Transport Layer (HTL) Deposition: A solution of a hole-transporting material, such as

Spiro-OMeTAD, is spin-coated on top of the perovskite layer.

Electrode Deposition: Finally, a metal electrode (e.g., gold or silver) is deposited by thermal

evaporation to complete the device.

Experimental Protocol for MABr-based Perovskite Solar
Cells
This protocol outlines the synthesis of a mixed-halide perovskite using MABr.
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Substrate and ETL Preparation: The substrate and electron transport layers are prepared

similarly to the MACl-based protocol.

Perovskite Precursor Solution Preparation: A precursor solution is prepared by dissolving

FAI, PbI2, and varying molar ratios of MABr and lead bromide (PbBr2) in a DMF/DMSO

solvent mixture.[7]

Perovskite Film Deposition: The mixed-halide perovskite solution is spin-coated onto the

substrate. The spinning parameters and anti-solvent treatment are optimized to achieve a

uniform and crystalline film. The substrate is then annealed.

HTL and Electrode Deposition: The hole transport layer and metal electrode are deposited in

the same manner as the MACl-based device.

Visualizing the Experimental Workflow
The following diagram illustrates a generalized experimental workflow for the fabrication of

perovskite solar cells, highlighting the key stages where MABr or MACl are introduced.

Substrate Preparation ETL Deposition Perovskite Layer Formation Device Completion

FTO Substrate Cleaning Compact TiO2 Deposition Mesoporous TiO2 Deposition Precursor Solution
(with MABr or MACl) Spin Coating Annealing HTL Deposition Electrode Deposition

Primary Impact
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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